Cas no 6665-95-8 ( )
structure
Product Name:
CAS No:6665-95-8
MF:C8H9NO3
MW:167.161962270737
CID:964364
PubChem ID:13331243
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dimethyl-6-nitrophenol
- Phenol, 2,3-dimethyl-6-nitro-
- 2,3-dimethyl-6-nitro-phenol
- 4-Nitro-3-hydroxy-o-xylol
- 5,6-Dimethyl-2-nitro-phenol
- Nitroxylol
- Phenol,2,3-dimethyl-6-nitro
- Phenol, 5,6-dimethyl-2-nitro-
- 6-Nitro-2,3-xylenol
- 3RDO08HK26
- UNII-3RDO08HK26
- FT-0719183
- Phenol, 2,3-dimethyl-6-nitro-
- DTXSID60537125
- AKOS000477319
- 6665-95-8
- SCHEMBL1369143
- DB-082493
-
-
- Inchi： 1S/C8H9NO3/c1-5-3-4-7(9(11)12)8(10)6(5)2/h3-4,10H,1-2H3
- InChI Key： KXWOAPZXQJGYPU-UHFFFAOYSA-N
- SMILES： OC1=C(C=CC(C)=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 2.7
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Color/Form: Needle crystal
- PSA: 66.05000
- LogP: 2.44040
Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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